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Compound of Interest

Compound Name: Crizotinib

Cat. No.: B193316 Get Quote

Essential Safety Protocols for Handling
Crizotinib
Crizotinib is classified as a hazardous drug, necessitating stringent safety protocols to protect

laboratory personnel from potential health risks.[1][2][3] Occupational exposure can lead to

adverse effects, including allergic skin reactions, serious eye irritation, and potential genetic

defects.[4][5][6][7] Adherence to the following guidelines for personal protective equipment

(PPE), handling, and disposal is critical to minimize exposure and ensure a safe research

environment.

Personal Protective Equipment (PPE) Requirements
The selection of appropriate PPE is the primary barrier between the researcher and the

hazardous substance.[3][8][9] All personnel who handle Crizotinib are responsible for

understanding and adhering to these PPE protocols.[10] The required PPE varies based on the

specific task being performed.
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Gloves¹
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Safety
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n
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Gloves¹
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Safety
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-

Spill Cleanup
Double Nitrile

Gloves¹

Impervious

Gown²

Safety

Goggles &

Face Shield

NIOSH-
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Respirator

Shoe Covers

Waste

Disposal

Double Nitrile

Gloves¹

Impervious

Gown²

Safety

Goggles
Not Required Shoe Covers

¹Gloves: Wear chemotherapy-tested nitrile gloves.[1] They must be powder-free with a

minimum thickness of 4 mil.[1] Always wear two pairs, with the inner glove tucked under the

gown cuff and the outer glove pulled over the cuff.[11] Gloves must be inspected for defects

before use and changed immediately if contaminated or damaged.[11][12] ²Gown: Gowns must

be disposable, resistant to permeability (poly-coated is recommended), have a solid front, long

sleeves, and tight-fitting elastic or knit cuffs.[11][13][14] Cloth lab coats are prohibited as they

can absorb and retain the hazardous drug.[10] ³C-PEC: Containment Primary Engineering

Control, such as a Class I or II Biological Safety Cabinet (BSC) or a Containment Ventilated

Enclosure (CVE).[10][13]

Procedural Guidance: Handling and Disposal
1. Engineering Controls and Work Practices
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Ventilation: All manipulations of Crizotinib, especially those that could generate dust or

aerosols (e.g., weighing, preparing solutions from powder), must be performed within a

certified C-PEC, such as a chemical fume hood or a Class II BSC.[1][10]

Work Surface: Work should be performed on a disposable, plastic-backed absorbent pad to

contain any minor spills. This pad should be disposed of as hazardous waste after the

procedure.[1]

Hygiene: Always wash hands thoroughly with soap and water after handling Crizotinib and

before leaving the laboratory.[1][5][12]

2. Step-by-Step PPE Donning and Doffing Procedure To prevent cross-contamination, PPE

must be put on (donned) and taken off (doffed) in a specific order in a designated area.

Donning Sequence:

Don shoe covers and hair covers.

Perform hand hygiene.

Don the inner pair of gloves.

Don the impervious gown, ensuring complete coverage.

Don the outer pair of gloves, pulling the cuffs over the gown's cuffs.

Don eye and face protection.

Don respiratory protection (if required).

Doffing Sequence (in the C-PEC or designated area):

Remove the outer pair of gloves. Turn them inside out as you remove them and dispose of

them in a hazardous waste container.

Remove the gown, folding it in on itself to contain any surface contamination. Dispose of it

in the hazardous waste container.
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Exit the immediate work area.

Remove shoe covers and hair covers.

Perform hand hygiene.

Remove eye and face protection.

Remove the inner pair of gloves.

Perform thorough hand hygiene.

3. Spill Management Plan Immediate and correct response to a spill is crucial to prevent

exposure.

Alert: Alert personnel in the immediate area. For large spills, evacuate non-essential

personnel.[15][16]

Contain: Use a hazardous drug spill kit to contain the spill.[13]

PPE: Don the appropriate PPE for spill cleanup as detailed in the table above.

Cleanup:

For powders, gently cover with a damp cloth or use a HEPA-filtered vacuum.[15] Do not

dry sweep.

For liquids, use absorbent pads from the spill kit.

Decontaminate: Clean the spill area thoroughly.

Dispose: Place all cleanup materials (absorbent pads, contaminated PPE) into a labeled

hazardous waste container.[15][16]

4. Waste Disposal Plan All materials contaminated with Crizotinib are considered hazardous

waste.

Segregation: Do not mix hazardous waste with regular trash.[6]
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Containers:

Sharps: Syringes and other sharps must be placed in a designated, puncture-proof

hazardous sharps container.[1]

Non-Sharps: Contaminated PPE (gloves, gowns, shoe covers), vials, and lab materials

should be collected in thick, leak-proof plastic bags or sealed containers clearly labeled as

"Hazardous Drug Waste".[1][5][13][15]

Disposal: All waste must be disposed of through an approved hazardous waste disposal

facility according to institutional and regulatory guidelines.[5]

Caption: Workflow for PPE selection and use when handling Crizotinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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